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Compound of Interest

Benzamide, 2-hydroxy-N-(3-
Compound Name:

methylphenyl)-
CAS No.: 7133-57-5
Cat. No.: B12660316

Get Quote

Technical Monograph: Benzamide, 2-hydroxy-N-
(3-methylphenyl)-

Also Known As: 3'-Methylsalicylanilide | N-(3-
Tolyl)salicylamide

Introduction & Chemical Identity

This guide provides a comprehensive technical analysis of 2-hydroxy-N-(3-
methylphenyl)benzamide, a structural analog of the anthelmintic and antibacterial class known
as salicylanilides. While less common than its parent compound salicylanilide (CAS 87-17-2),
this molecule serves as a critical scaffold in medicinal chemistry, particularly for exploring
structure-activity relationships (SAR) in uncoupling oxidative phosphorylation and inhibiting
bacterial two-component systems.

Given the limited public data for this specific isomer, safety and handling protocols in this guide
are derived from structural analog interpolation (Salicylanilide and m-Toluidine) to ensure
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maximum safety margins.

Chemical Identifiers

Property

Detail

IUPAC Name

2-Hydroxy-N-(3-methylphenyl)benzamide

Common Synonyms

3'-Methylsalicylanilide; N-m-Tolylsalicylamide

Not widely listed (Analog Reference:

CAS Number ) -
Salicylanilide, CAS 87-17-2)
Molecular Formula C14H13NO2
Molecular Weight 227.26 g/mol
Cclccce(Nc2cececec2C(=0)c3cececc30)cl
SMILES (Generic Scaffold) Specific Isomer:[1][2]

[3]Cclcececc(NC(=0)c2cceec20)cl

Structural Class

Salicylanilide (Anilide of Salicylic Acid)

Physicochemical Profile

Understanding the physical properties is essential for experimental design, particularly in

formulation and assay development.
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Property

Value (Predicted/Analog)

Experimental Context

Physical State

Solid (Crystalline Powder)

Likely white to off-white

needles or plates.

Melting Point

134-138 °C

Consistent with salicylanilide
derivatives (Salicylanilide MP:
~136°C).

Solubility (Water)

< 0.1 mg/mL (Insoluble)

Highly lipophilic; requires

organic co-solvents.

Solubility (Organic)

DMSO (>20 mg/mL), Ethanol

Soluble in polar aprotic

solvents.

pKa (Acidic)

~7.5-85

Phenolic hydroxyl group;

ionizes at physiological pH.

LogP

~3.5-4.0

High lipophilicity due to the
tolyl methyl group.

Hazard Characterization (GHS Classification)

Based on the structural alerts of salicylanilides and the toxicity of the m-toluidine moiety.

Signal Word: WARNING
Hazard Statements (H-Codes)

o H302: Harmful if swallowed (Acute Toxicity, Oral).[4]

Precautionary Statements (P-Codes)

H315: Causes skin irritation.[4][5][6][7]

H319: Causes serious eye irritation.[5][6][7]

H335: May cause respiratory irritation (STOT SE 3).[4][5][6][7]

H410: Very toxic to aquatic life with long lasting effects (Chronic Aquatic Toxicity).
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]
P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[4] Remove
contact lenses if present and easy to do.[5][6] Continue rinsing.

Specific Toxicological Concerns[6][7][8][9][10]

Methemoglobinemia Risk: The metabolic breakdown of this amide can release m-toluidine, a
known methemoglobin-forming agent. Monitor for cyanosis (blue skin/lips) if high exposure
occurs.

Mitochondrial Uncoupling: Salicylanilides are known protonophores that uncouple oxidative
phosphorylation. This mechanism drives their antibacterial potency but also poses a risk to
mammalian cells at high concentrations.

Synthesis & Stability

For researchers synthesizing this compound, the following pathway is standard. The reaction

utilizes Phosphorus Trichloride (PCls) or Dicyclohexylcarbodiimide (DCC) to activate the

salicylic acid.

Synthesis Workflow (Graphviz)

Salicylic Acid
(Precursor A)

m-Toluidine > Reflux (2-3 hrs) > Recrystallization 3'-Methylsalicylanilide
(Precursor B) Amidation (Ethanol/Water) (Final Product)
Catalyst yt

-
-
-

PCI3 / Toluene i
(Activation)
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Caption: Synthesis of 3'-Methylsalicylanilide via acid chloride activation or direct condensation.

Stability Protocol

e Hydrolysis: The amide bond is stable at neutral pH but susceptible to hydrolysis in strong
acid or base (releasing m-toluidine).

e Oxidation: The phenolic hydroxyl is sensitive to oxidation. Store under inert gas
(Argon/Nitrogen) if long-term stability is required.

 Light Sensitivity: Protect from light to prevent photo-oxidation of the phenol ring.

Handling & Exposure Controls

Authoritative guidance for laboratory safety.

Engineering Controls

» Fume Hood: Mandatory for all solid handling to prevent inhalation of dust (H335).

» Balance Enclosure: Use a static-free balance enclosure for weighing < 10 mg.

Personal Protective Equipment (PPE)
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Component Recommendation Rationale

Lipophilic compounds
o permeate latex rapidly. Nitrile
Gloves Nitrile (Double-gloved) )
offers >480 min breakthrough

protection.

_ Required if handling powder
Respiratory N95 or P100 )
outside a hood.

Safety glasses are insufficient
Eye Protection Chemical Goggles for powders that are severe
eye irritants (H319).

Prevent contamination of
Clothing Lab Coat (Tyvek preferred) street clothes; Tyvek is
superior for fine powders.

Safety Decision Logic (Graphviz)

Handling 3'-Methylsalicylanilide

Physical State?

VAR

Solid / Powder Solution (DMSO/EtOH)
Use Fume Hood Wear Nitrile Gloves
Wear N95/P100 Splash Goggles
Avoid Dust Generation Store in Amber Vial

Dispose as Hazardous

Chemical Waste (Halogenated if applicable)
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Caption: Decision logic for safe handling and disposal based on physical state.

Emergency Response Protocols

Self-validating response steps.

First Aid

o Eye Contact: Immediately flush with water for 15 minutes.[4][6] Hold eyelids open. The
phenol group can cause corneal opacity if not treated immediately.

o Skin Contact: Wash with polyethylene glycol 300 (if available) or copious soap and water.
Phenolic compounds are often lipophilic and resist water-only washing.

 Ingestion:Do NOT induce vomiting. The risk of aspiration pneumonia outweighs the benefit of
emesis. Administer activated charcoal if instructed by poison control.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Spill Management

e Small Spill (< 1 g): Wet with ethanol to suppress dust, then wipe with absorbent pads.

o Large Spill: Evacuate area. Use a HEPA-filtered vacuum or wet-sweeping method. Do not
dry sweep (dust explosion risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Benzamide 2-hydroxy-N-(3-methylphenyl)- safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12660316/docs#benzamide-2-hydroxy-n-3-
methylphenyl-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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